Cas no 302339-23-7 (3-amino-N-(1H-imidazol-2-yl)propanamide)

• Product Name: 3-amino-N-(1H-imidazol-2-yl)propanamide
• CAS No: 302339-23-7
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• MDL: MFCD18366966
• CID: 3933483
• PubChem ID: 21912647
• Update Time: 2025-05-22

3-amino-N-(1H-imidazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 3-amino-N-1H-imidazol-2-yl-
• 3-amino-N-(1H-imidazol-2-yl)propanamide
• SCHEMBL5026425
• AKOS012872968
• EN300-253299
• 302339-23-7

• MDL： MFCD18366966
• Inchi： 1S/C6H10N4O/c7-2-1-5(11)10-6-8-3-4-9-6/h3-4H,1-2,7H2,(H2,8,9,10,11)
• InChI Key： HWHLOILPNVNHJW-UHFFFAOYSA-N
• SMILES： C(NC1NC=CN=1)(=O)CCN

Computed Properties

• Exact Mass: 154.08546096Da
• Monoisotopic Mass: 154.08546096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-N-(1H-imidazol-2-yl)propanamide

Comprehensive Overview of 3-amino-N-(1H-imidazol-2-yl)propanamide (CAS No. 302339-23-7)

3-amino-N-(1H-imidazol-2-yl)propanamide, with the CAS registry number 302339-23-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining an imidazole ring with a propanamide backbone. Its distinct properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in 3-amino-N-(1H-imidazol-2-yl)propanamide is driven by its potential applications in medicinal chemistry and biotechnology. Researchers are exploring its role as a building block for novel therapeutics, especially in areas such as enzyme inhibition and receptor modulation. The compound's imidazole moiety is particularly noteworthy, as it is a common pharmacophore in many FDA-approved drugs, including antifungals and antihypertensives.

In recent years, the demand for CAS No. 302339-23-7 has increased due to its relevance in high-throughput screening and combinatorial chemistry. Its versatility allows for facile derivatization, enabling the creation of diverse compound libraries for drug discovery programs. This aligns with the current trend in pharmaceutical research, where fragment-based drug design and small-molecule therapeutics are gaining prominence.

Another area of interest is the compound's potential role in peptide mimetics and bioisosteres. The 3-amino-N-(1H-imidazol-2-yl)propanamide scaffold can serve as a surrogate for peptide bonds, offering improved metabolic stability and bioavailability. This has led to its exploration in peptidomimetic drug development, a hot topic in modern pharmacology.

From a synthetic chemistry perspective, 302339-23-7 presents interesting challenges and opportunities. Its preparation typically involves multi-step organic synthesis, with key steps including amide bond formation and imidazole functionalization. Researchers are continually optimizing these synthetic routes to improve yields and scalability, addressing the needs of industrial-scale production.

The compound's physicochemical properties, such as its solubility profile and stability under various conditions, are critical parameters for its applications. Recent studies have focused on characterizing these properties to facilitate its use in formulation development and drug delivery systems. This is particularly relevant given the current emphasis on drug-like properties in early-stage drug discovery.

In the context of green chemistry and sustainable synthesis, there is growing interest in developing environmentally benign methods for producing 3-amino-N-(1H-imidazol-2-yl)propanamide. This includes exploring catalytic processes and alternative solvents that minimize waste and energy consumption. Such approaches align with the pharmaceutical industry's increasing focus on green chemistry principles.

Analytical characterization of CAS 302339-23-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for ensuring the compound's identity and quality, particularly when used as a pharmaceutical intermediate or research chemical.

The safety profile of 3-amino-N-(1H-imidazol-2-yl)propanamide is an important consideration for researchers and manufacturers. While comprehensive toxicological data may be limited, proper handling procedures should always be followed in laboratory settings. This includes using appropriate personal protective equipment and working in well-ventilated areas.

Looking ahead, the future applications of 302339-23-7 may expand into emerging fields such as proteolysis targeting chimeras (PROTACs) and molecular glues. Its structural features make it a potential candidate for designing these novel therapeutic modalities, which are currently at the forefront of targeted protein degradation research.

In conclusion, 3-amino-N-(1H-imidazol-2-yl)propanamide (CAS No. 302339-23-7) represents a versatile and valuable compound in modern chemical and pharmaceutical research. Its unique structural features and potential applications in drug discovery continue to make it a subject of active investigation across multiple scientific disciplines.